molecular formula C10H12ClNO2 B8449113 4-(chloromethyl)-N-methoxy-N-methylbenzamide

4-(chloromethyl)-N-methoxy-N-methylbenzamide

Cat. No.: B8449113
M. Wt: 213.66 g/mol
InChI Key: KKIGCDAEIAQTEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(chloromethyl)-N-methoxy-N-methylbenzamide is a useful research compound. Its molecular formula is C10H12ClNO2 and its molecular weight is 213.66 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12ClNO2

Molecular Weight

213.66 g/mol

IUPAC Name

4-(chloromethyl)-N-methoxy-N-methylbenzamide

InChI

InChI=1S/C10H12ClNO2/c1-12(14-2)10(13)9-5-3-8(7-11)4-6-9/h3-6H,7H2,1-2H3

InChI Key

KKIGCDAEIAQTEL-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1=CC=C(C=C1)CCl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-(bromomethyl)benzoic acid (10.7 g) in chloroform (200 mL), 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (10.5 g), 1-hydroxybenzotriazole monohydrate (8.38 g), N,O-dimethylhydroxylamine hydrochloride (4.85 g), and triethylamine (6.94 mL) were added. After stirring the mixture at room temperature for 53 hours, chloroform (200 mL) was added. The mixture was washed with a saturated aqueous solution of sodium hydrogencarbonate, a saturated aqueous solution of ammonium chloride, and saturated brine successively. After passage through a phase separator, the washed mixture was concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (n-hexane:ethyl acetate=95:5-40:60) to give 4-(chloromethyl)-N-methoxy-N-methylbenzamide as a colorless oil (3.23 g).
Quantity
10.7 g
Type
reactant
Reaction Step One
Quantity
10.5 g
Type
reactant
Reaction Step One
Quantity
8.38 g
Type
reactant
Reaction Step One
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
4.85 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
6.94 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step Two

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